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Compound of Interest

Compound Name: Metoprolol-d5

Cat. No.: B12394444

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Metoprolol-d5, a deuterated analog of the widely used beta-blocker, metoprolol. This guide is
intended for researchers, scientists, and professionals in drug development who utilize stable
isotope-labeled compounds for a variety of applications, including pharmacokinetic studies,
bioanalytical method development, and as internal standards in mass spectrometry-based
assays.

Commercial Availability

Metoprolol-d5 and its related deuterated metabolites are available from several commercial
suppliers that specialize in reference standards and isotopically labeled compounds. These
products are intended for research and analytical purposes. The table below summarizes key
information from a selection of suppliers.
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Molecular
. Molecular .
Supplier Product Name  CAS Number Weight ( g/mol
Formula |

Metoprolol Acid-
LGC Standards 1215404-47-9 C14H16D5NO4 272.35
d5 (>90%)

Pharmaffiliates Metoprolol D5 959786-79-9 C15H20D5N0O3 272.4
N-Desisopropyl

1794979-77-3 C12H14D5NO0O3 230.31
Metoprolol-d5
O-Desmethyl

1189981-81-4 C14H18D5NO0O3 258.37
Metoprolol-d5
Metoprolol Acid-
a5 1215404-47-9 C14H16D5N0O4 272.35
Metoprolol Acid-

1189704-28-6 C16H20D5N0O4 300.40

d5 Ethyl Ester

Metoprolol Acid

Clearsynth Methyl Ester-d5 Not specified Not specified Not specified
Hydrochloride
Simson Pharma » n
o Metoprolol D5 959786-79-9 Not specified Not specified
Limited
MedchemExpres - N -
Metoprolol-d5 Not specified Not specified Not specified

S

Experimental Protocols: Use of Deuterated
Metoprolol as an Internal Standard in LC-MS/MS
Bioanalysis

Deuterated metoprolol, such as Metoprolol-d5 or Metoprolol-d7, is frequently used as an
internal standard (1S) in the quantitative analysis of metoprolol in biological matrices like
plasma. Its similar chemical and physical properties to the unlabeled analyte, but distinct mass,
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make it an ideal IS for mass spectrometry, correcting for variations in sample preparation and
instrument response.

Preparation of Stock and Working Solutions[1][2][3]

e Stock Solution Preparation:

o Accurately weigh approximately 2.9 mg of Metoprolol-d7 (or d5) and transfer it to a 10-ml
volumetric flask.[1]

o Add 5 ml of methanol and vortex thoroughly to dissolve the compound.[1]

o Fill the flask to the mark with methanol, seal, and shake gently to ensure complete mixing.

[1]

o Label the solution with the preparation date and store it in a refrigerator at 2°C to 8°C. This
stock solution is typically stable for up to 18 days.[1]

 Internal Standard (IS) Working Solution Preparation:

o Prepare an IS dilution solution by adding a small amount of the IS stock solution (to
achieve a concentration of around 100 ng/ml) to a diluent mixture of water and methanol
(20:80 v/v).[1]

o Store this IS working solution in a refrigerator between 2°C and 8°C and use it within 7
days of preparation.[1]

Sample Preparation from Human Plasma

Two common methods for extracting metoprolol and the internal standard from plasma are
liquid-liquid extraction (LLE) and protein precipitation (PP).

Liquid-Liquid Extraction (LLE) Protocol[1]
o After thawing, thoroughly mix the plasma samples using a vortex mixer.

o For each sample (except the standard blank), pipette 500 pl of plasma into a pre-labeled
tube.
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Add 50 pl of the 1S working solution to each sample (for the standard blank, add 50 pul of
diluent instead).

Vortex all tubes to ensure proper mixing.

Add 200 pl of a pre-treatment solution (2% ammonia in water) to each tube, followed by
another round of vortexing.

Add 2.5 ml of the extraction solvent (a mixture of diethyl ether and dichloromethane in a
70:30 ratio) to all tubes.

Shake the tubes at 2,500 rpm using a vibrating shaker, then centrifuge at 4,000 rpm and
10°C for 5 minutes.

After centrifugation, collect approximately 2 ml of the clear upper layer (supernatant) from
each tube.

Evaporate the supernatant to dryness and reconstitute the residue in the mobile phase for
LC-MS/MS analysis.

Protein Precipitation (PP) Protocol[2]

Pipette the plasma sample into a tube.

Add a precipitating agent, such as methanol, to the plasma sample.
Vortex the mixture to ensure thorough mixing and precipitation of proteins.
Centrifuge the sample to pellet the precipitated proteins.

Collect the supernatant for analysis by LC-MS/MS.

LC-MS/MS Analysis Conditions[1]

Liguid Chromatography (LC):

o Column: A C8 or C18 column is typically used for separation.
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o Mobile Phase: A mixture of acetonitrile, methanol, and 0.1% formic acid is a common
mobile phase, run in isocratic mode.

o Flow Rate: A flow rate of 0.6 ml per minute is often employed.
o Column Temperature: The column is maintained at 40°C.
e Mass Spectrometry (MS):
o lonization Mode: Electrospray ionization (ESI) in positive ion mode is typically used.

o Detection Mode: Selected Reaction Monitoring (SRM) is used to monitor specific
precursor-to-product ion transitions for both metoprolol and its deuterated internal
standard.

Signaling and Metabolic Pathways

The following diagrams illustrate the signaling pathway of metoprolol and its metabolic fate.
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Caption: Metoprolol's mechanism of action via beta-1 adrenergic receptor blockade.
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Caption: Major metabolic pathways of metoprolol in the liver.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Commercial Sources and Availability of Metoprolol-d5: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-
metoprolol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://japsonline.com/admin/php/uploads/4386_pdf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268535/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268535/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268535/
https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-metoprolol-d5
https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-metoprolol-d5
https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-metoprolol-d5
https://www.benchchem.com/product/b12394444#commercial-sources-and-availability-of-metoprolol-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12394444?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

